Cas no 1261774-99-5 (2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile)
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile
-
- Inchi: 1S/C13H7Cl3N2O/c14-10-6-12(16)11(15)5-9(10)8-2-1-7(3-4-17)18-13(8)19/h1-2,5-6H,3H2,(H,18,19)
- InChI Key: XBTUEUSUCYDHDM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1=CC=C(CC#N)NC1=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 491
- XLogP3: 3.4
- Topological Polar Surface Area: 52.9
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000856-250mg |
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile |
1261774-99-5 | 97% | 250mg |
673.20 USD | 2021-05-31 | |
| Alichem | A026000856-500mg |
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile |
1261774-99-5 | 97% | 500mg |
989.80 USD | 2021-05-31 | |
| Alichem | A026000856-1g |
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile |
1261774-99-5 | 97% | 1g |
1,663.20 USD | 2021-05-31 |
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile
Professional Introduction to 2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1261774-99-5)
2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1261774-99-5, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including a hydroxyl group, a chlorinated aromatic ring, and an acetonitrile moiety, makes this molecule a versatile intermediate in synthetic chemistry.
The< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile molecule exhibits unique chemical properties that make it valuable in various chemical transformations. The hydroxyl group provides a site for further functionalization, while the chlorinated phenyl ring contributes to electron-withdrawing effects that can influence the reactivity of the molecule. The acetonitrile group serves as a protective group and can be later modified to introduce other functional groups or linkages.
In recent years, there has been growing interest in exploring the pharmacological potential of< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile. Researchers have been investigating its role in the synthesis of bioactive molecules that target various disease pathways. One of the most promising areas of research is its application in anticancer therapy. Studies have shown that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The< strong>2,4,5-trichlorophenyl moiety is particularly noteworthy for its ability to interact with biological targets in a specific manner, leading to potent therapeutic effects.
The compound's structure also makes it a valuable scaffold for drug design. By modifying specific functional groups or introducing new ones, chemists can tailor the properties of< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile to develop novel drugs with improved efficacy and reduced side effects. This flexibility has led to its use in various drug discovery programs aimed at addressing unmet medical needs.
Recent advancements in computational chemistry have further enhanced the understanding of how< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mechanism of action, providing a foundation for rational drug design. These computational approaches have been complemented by experimental investigations, which have validated many of the predictions made by theoretical models.
The synthesis of< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the< strong>2-chloro-5-methylpyridine intermediate, which is then functionalized to introduce the hydroxyl group and the chlorinated phenyl ring. The final step involves the introduction of the acetonitrile group through nucleophilic substitution or other suitable reactions.
The purity and yield of< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile are critical factors that influence its applicability in pharmaceutical research. High-purity compounds are essential for accurate biological testing and ensure that observed effects are due to the intended molecule rather than impurities. Advances in purification techniques have enabled researchers to obtain high-quality samples suitable for detailed pharmacological studies.
The future prospects for< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile are promising as ongoing research continues to uncover new applications and improve synthetic methodologies. Collaborative efforts between chemists and biologists are expected to yield innovative therapeutic agents based on this compound's structural framework. As our understanding of disease mechanisms grows more sophisticated, so too will our ability to design molecules like< strong>2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile that target these pathways with high precision.
1261774-99-5 (2-Hydroxy-3-(2,4,5-trichlorophenyl)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)